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Compound of Interest

Compound Name: GR79236

Cat. No.: B1672128 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Researchers and scientists handling GR79236, a potent and selective adenosine A1 receptor

agonist, must adhere to stringent disposal protocols to ensure laboratory safety and

environmental protection. While a specific, publicly available Safety Data Sheet (SDS) for

GR79236 is not available, precautionary measures from suppliers and data on structurally

similar compounds indicate that it should be treated as a hazardous substance. This guide

provides essential, step-by-step instructions for its proper disposal, aligning with general best

practices for chemical and pharmaceutical waste management.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle GR79236 with care. Based on

supplier information and data for related compounds, the following personal protective

equipment (PPE) and handling procedures are mandatory:

Personal Protective Equipment (PPE): Always wear a standard laboratory coat, chemical-

resistant nitrile gloves, and protective eyewear with side shields.

Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,

skin, or clothing.[1]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

the generation and inhalation of dust or aerosols. Wash hands thoroughly after handling.[1]
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Chemical and Hazard Profile
While a comprehensive SDS for GR79236 is not publicly accessible, the following information

has been compiled from various chemical suppliers and databases. The hazard classification

for the alternative chemical name, N-((1S,trans)-2-Hydroxycyclopentyl)adenosine, provides an

indication of its potential risks.[2]

Identifier Value

Chemical Name N-[(1S, trans)-2-Hydroxycyclopentyl]adenosine

Synonym GR79236

CAS Number 124555-18-6

Molecular Formula C15H21N5O5

Molecular Weight 351.4 g/mol

GHS Hazard Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity, Single Exposure

(Category 3), Respiratory Tract Irritation
H335: May cause respiratory irritation

This data is based on the GHS classification for N-((1S,trans)-2-Hydroxycyclopentyl)adenosine

and should be considered as a guideline.[2] Users must obtain the specific SDS for GR79236
from their supplier for definitive hazard information.

Step-by-Step Disposal Protocol
The following protocol is a general guideline based on the disposal procedures for similar

adenosine receptor agonists, such as Adenosine.[3][4][5] It is imperative to follow all local,

state, and federal regulations for hazardous waste disposal.
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Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant

disposal.

Solid Waste:

Collect unused or expired GR79236 powder in a dedicated, clearly labeled hazardous

waste container.

Contaminated disposable items such as weigh boats, pipette tips, and gloves must also be

placed in this container.

Liquid Waste:

Aqueous and organic solutions containing GR79236 should be collected in separate,

compatible, and clearly labeled hazardous waste containers.

Do not mix with other incompatible waste streams.

Sharps Waste:

Needles, syringes, or other sharps contaminated with GR79236 must be disposed of in a

designated sharps container for hazardous chemical waste.

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled.

Label Content: The label must include the words "Hazardous Waste," the full chemical name

"GR79236 (N-[(1S, trans)-2-Hydroxycyclopentyl]adenosine)," and a description of the

contents (e.g., "Solid Waste with GR79236," "Aqueous solution with GR79236"). The date of

initial waste accumulation must also be recorded.

Step 3: Storage of Waste

Proper storage of hazardous waste is essential to maintain a safe laboratory environment.
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Storage Location: Store waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

Container Integrity: Ensure all containers are sealed tightly to prevent leaks or spills.

Step 4: Final Disposal

The final disposal of GR79236 waste must be handled by a licensed hazardous waste disposal

service.

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a certified waste disposal contractor.

Record Keeping: Maintain a hazardous waste manifest to track the waste from your

laboratory to its final disposal facility. This "cradle-to-grave" oversight is a regulatory

requirement.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GR79236 waste.
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GR79236 Disposal Workflow

Preparation

Waste Segregation

Containment & Labeling

Storage & Final Disposal

Start: GR79236 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Solid Waste
(Powder, Contaminated Labware)

Solid

Liquid Waste
(Aqueous/Organic Solutions)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Place in Labeled
Hazardous Solid Waste Container

Place in Labeled
Hazardous Liquid Waste Container

Place in Labeled
Hazardous Sharps Container

Store Sealed Containers in
Designated Hazardous Waste Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GR79236 waste.
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Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for GR79236 and adhere to all applicable

institutional and governmental regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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